1-Oxa-2-oxo-3-thiaindolizinium chloride, 98%

• IUPAC Name: [1,4,2]oxathiazolo[2,3-a]pyridin-4-ium-2-one;chloride
• InChI: InChI=1S/C6H4NO2S.ClH/c8-6-9-7-4-2-1-3-5(7)10-6;/h1-4H;1H/q+1;/p-1
• InChI Key: NIVOTSISHKQVJV-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=[N+]2C(=C1)SC(=O)O2.[Cl-]
• Molecular Formula: C6H4ClNO2S
• Molecular Weight: 189.62 g/mol
• CAS RN: 89025-51-4

Description

1-Oxa-2-oxo-3-thiaindolizinium chloride is a heterocyclic organic compound with the molecular formula C6H4ClNO2S. It is also known by the synonym 2-Oxo [1,4,2]oxathiazolo [2,3-a]pyridinium chloride.

Molecular Structure Analysis

The molecular weight of 1-Oxa-2-oxo-3-thiaindolizinium chloride is 189.62. The SMILES string representation of the molecule is [Cl-].O=C1O[n+]2ccccc2S1.

Physical And Chemical Properties Analysis

1-Oxa-2-oxo-3-thiaindolizinium chloride is a solid at 20 degrees Celsius. It’s sensitive to moisture and should be stored under inert gas. Its melting point is 170 °C (dec.) (lit.).

Scientific Research Applications

• Synthesis of Amino-Substituted Heterocycles 1-Oxa-2-oxo-3-thiaindolizinium chloride is involved in the synthesis of various heterocyclic compounds. A study by Heinelt et al. (2004) demonstrated the use of related compounds in efficiently synthesizing a range of 2-amino-substituted 1-aza 3-(aza, oxo, or thio) heterocycles, highlighting its utility in heterocycle synthesis which is significant for pharmaceutical and agrochemical research (Heinelt et al., 2004).

• Chemical Properties and Molecular Structure Studies The compound's molecular structure and chemical properties, such as interactions and bond formations, have been subjects of research. For example, Szabó et al. (1990) investigated cyclic sulfonium salts with similar molecular structures, providing insights into their chemical behavior and molecular configurations, which can be essential for material science and chemistry (Szabó et al., 1990).

• Crystal Structure Analysis Understanding the crystal structure of related compounds can provide insights into the material properties and potential applications of 1-Oxa-2-oxo-3-thiaindolizinium chloride. Muthukkumar et al. (2019) examined a similar compound, 2-oxo-1,3-thiazolidin-4-iminium chloride, demonstrating the formation of a 3D supramolecular network, which can be pivotal in the development of new materials (Muthukkumar et al., 2019).

• Catalysis and Ligand Binding in Metal Complexes The compound and its derivatives find applications in forming metal complexes, acting as ligands. Stevanović et al. (2021) reported on the synthesis and characterization of metal complexes with hydrazones of Girard’s T and P reagents, showing potential in catalysis and biochemical applications (Stevanović et al., 2021).

• Applications in Organic Synthesis The compound plays a crucial role in organic synthesis. Research by Chang et al. (2003) demonstrated its utility in preparing derivatives of isothiazole, which are valuable in organic and medicinal chemistry (Chang et al., 2003).

• Environmental Chemistry and Pollutant Degradation Related compounds are used in studies concerning the degradation of pollutants. Garcia-Segura et al. (2016) explored the use of similar compounds in the removal of recalcitrant acids, indicating its potential application in environmental chemistry and pollution control (Garcia-Segura et al., 2016).

• Development of Pincer Ligands for Metal Ions Research on pincer-type ligands involving similar compounds has been conducted, which is significant in catalysis and coordination chemistry. Behrens et al. (2005) synthesized polydentate, branched, pincer-type ligands, demonstrating their application in forming metal complexes (Behrens et al., 2005).

• Advances in Oxa-Michael Reactions The compound has implications in oxa-Michael reactions, which are valuable in synthesizing complex natural products. Nising and Bräse (2008) highlighted major advances in oxa-Michael reactions, underscoring the significance of such compounds in organic synthesis (Nising & Bräse, 2008).

Safety and Hazards

This compound is known to cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing with plenty of water if it comes into contact with skin. If eye irritation persists, medical advice or attention should be sought.